Cas no 2172295-13-3 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2172295-13-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6362855
• PubChem ID: 165874930
• Update Time: 2025-11-03

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2172295-13-3
• EN300-1489460

• Inchi： 1S/C26H32N2O5/c1-4-28(18(3)15-25(30)31)24(29)14-13-17(2)27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： GHCTUMLZBBLCPG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172295-13-3)

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, identified by the CAS number 2172295-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a pentanamidobutanoic acid backbone modified with an N-ethyl group and a methoxycarbonyl-amino substituent linked to a 9H-fluorenyl moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The structural complexity of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is not merely a matter of academic curiosity but also holds practical implications for its utility in medicinal chemistry. The presence of the fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis, suggests potential applications in the development of peptide mimetics or as an intermediate in the synthesis of more complex biologics. Additionally, the amide and ester functionalities within the molecule contribute to its solubility and reactivity, which are critical factors in pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies have indicated that the fluoren-9-yl moiety may enhance the compound's binding affinity to certain enzymes and receptors, making it a valuable scaffold for designing novel therapeutics. For instance, computational simulations have shown that this molecule could interact with proteases involved in inflammatory pathways, potentially leading to new treatments for chronic inflammatory diseases.

The N-ethyl substitution at the amine position introduces steric hindrance, which can modulate the compound's pharmacokinetic properties. This modification is particularly important in drug design, as it can influence metabolic stability and target specificity. Preclinical studies have begun to explore the pharmacological profile of derivatives similar to 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, revealing promising results in terms of efficacy and safety. These findings underscore the importance of structural optimization in developing next-generation pharmaceuticals.

In addition to its potential as an active pharmaceutical ingredient (API), 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid may serve as a key intermediate in synthetic chemistry. The Fmoc group, for example, can be selectively removed under specific conditions, allowing for further functionalization of the molecule. This property makes it a versatile building block for constructing more complex structures, including peptidomimetics and small-molecule drugs.

The synthesis of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and automated purification techniques, have significantly improved the efficiency of these processes. These advancements not only reduce production costs but also enhance scalability, making it feasible to produce larger quantities of the compound for research and commercial purposes.

From a regulatory perspective, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid must meet stringent quality standards to be approved for pharmaceutical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its identity and purity. These methods ensure that the final product adheres to regulatory guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The growing interest in fluorinated compounds in medicinal chemistry is driven by their unique physicochemical properties, which can enhance drug efficacy and bioavailability. The fluorenylmethoxycarbonyl group is particularly noteworthy for its ability to improve metabolic stability and oral bioavailability, attributes that are highly desirable in drug candidates. As research continues to uncover new applications for fluorinated molecules like 3-N-ethyl-4-({(9H-fluoren}-9 -yl)methoxycarbonyl}amino)pentanamidobutanoic acid, their role in modern medicine is likely to expand further.

In conclusion,3-N -ethyl -4 -({( 9 H -fluore n - 9 - y l ) meth oxy carb on y l } amino ) pent ana mid ob ut an o ic ac id (CAS No. 2172295 -13 -3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique chemical properties make it a valuable tool in drug discovery, with potential applications ranging from peptide mimetics to enzyme inhibitors. As research progresses，this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals，offering new hope for treating various diseases.